Cas no 91796-44-0 (Benzyl 3-(benzyloxy)-2-methylpropanoate)

• Product name: Benzyl 3-(benzyloxy)-2-methylpropanoate
• CAS No: 91796-44-0
• MF: C₁₈H₂₀O₃
• MW: 284.35
• CID: 2814261
• PubChem ID: 13330173

Benzyl 3-(benzyloxy)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-(benzyloxy)-2-methylpropanoate
• 91796-44-0
• DTXSID00537043

• Inchi： InChI=1S/C18H20O3/c1-15(12-20-13-16-8-4-2-5-9-16)18(19)21-14-17-10-6-3-7-11-17/h2-11,15H,12-14H2,1H3
• InChI Key： ZIJHOWSXHACNQI-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 284.14124450Da
• Monoisotopic Mass: 284.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų